Cas no 57825-33-9 (phenyl(acetic acid-1-13c))

• Product Name: phenyl(acetic acid-1-13c)
• CAS No: 57825-33-9
• Molecular Formula: C₈H₈O₂
• Molecular Weight: 137.140577316284
• CID: 947606
• PubChem ID: 12198003

phenyl(acetic acid-1-13c) Properties

Names and Identifiers

• phenyl(acetic acid-1-13c)
• Phenylacetic acid-carboxy-13C
• [carboxy-13C]-phenylacetic acid
• < 1-(13)C> phenylacetic acid
• < 1-13C> -phenylacetic acid
• < 1-13C> Phenylacetic acid
• 291951_ALDRICH
• 2-phenyl< carboxy-13C> acetic acid
• benzeneacetic-carboxy-(13)C acid
• Phenylacetic acid-1-13C
• phenylacetic acid-13C1
• SCHEMBL13618842
• DTXSID50480050
• Phenylacetic acid-1-13C, 99 atom % 13C
• 57825-33-9
• PHENYL(ACETIC ACID-1-13C)

• InChIKey： WLJVXDMOQOGPHL-VJJZLTLGSA-N
• Inchi： InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i8+1
• SMILES： C1=CC=C(C=C1)CC(=O)O

Computed Properties

• Exact Mass: 137.055784329g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 137.055784329g/mol
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 265 °C(lit.)
• Melting Point: 77-79 °C(lit.)
• Density: 1.089 g/mL at 25 °C